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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine
CAS No.: 55095-22-2
Cat. No.: B1224576

Get Quote

Executive Summary & Chemical Identification

Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a primary amine often utilized as a
chiral intermediate or ligand backbone in organic synthesis. It is structurally distinct from the
secondary amine Bis(4-methylphenyl)amine (CAS: 620-93-9). Confusion between these two
can lead to improper reactivity assessments.

This guide outlines the safe containment, segregation, and disposal of Bis(4-
methylphenyl)methanamine. As a benzylic primary amine, it exhibits basicity and
nucleophilicity, requiring strict segregation from acidic waste streams and strong oxidizers to
prevent uncontrolled exothermic events or the formation of toxic byproducts.

Physiochemical Safety Profile
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Property Data Operational Implication

Use for waste manifest

CAS Number 55095-22-2 o
verification.
High carbon content; suitable
Formula CisH17N o )
for incineration.
Molecular Weight 211.31 g/mol N/A
) ) ) Dust inhalation risk; requires
Physical State Solid (typically) _
N95/P100 masking.
o ] Strong Base. Incompatible with
Acidity (pKa) ~9-10 (Est. for amine) )
acids.
) ) Standard PPE (Nitrile gloves,
Hazard Class Irritant (Skin/Eye/Resp)

Goggles) required.

Disposal Decision Matrix (Workflow)

The following logic flow dictates the handling of Bis(4-methylphenyl)methanamine based on
its physical state in your inventory.
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Waste Identification:
Bis(4-methylphenyl)methanamine

Physical State?

Pure Solid / Salt Solution / Mother Liquor

Solvent Type?

Halogenated Non-Halogenated
(DCM, Chloroform) (MeOH, EtOAc, Toluene)

Double Bag (Poly)
in Fiber/Poly Drum

Label: Toxic/Irritant Solid Stream A: Stream B:
(Non-RCRA Listed) Halogenated Organic Waste Non-Halogenated Organic Waste

CRITICAL: Segregate from
Acids & Oxidizers

Transfer to EHS/Contractor

for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amine waste streams to ensure compatibility with
incineration protocols.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired shelf stock, contaminated weighing boats, or solid reaction residues.

e PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, and lab
coat. If dust is visible, use a fume hood or N95 respirator.

e Containerization:

o Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a heavy-duty
polyethylene bag.

o Scientific Rationale: Amines can react with atmospheric CO:z to form carbamates; sealing
prevents "crusting" or weight changes in waste inventory.

e Labeling:
o Primary Tag: "Hazardous Waste - Solid."
o Constituents: "Bis(4-methylphenyl)methanamine 95%-+."
o Hazard Checkbox: [x] Toxic [X] Irritant.

o Secondary Containment: Place the sealed container into the laboratory's dedicated "Solid
Hazardous Waste" drum.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or cleaning solvents containing the amine.

WARNING: Do NOT mix amine solutions with acid waste streams (e.g., waste from acid
workups). This will generate heat (exothermic neutralization) and may pressurize the container.

o Solvent Identification: Determine if the carrier solvent is Halogenated (e.g., Dichloromethane)
or Non-Halogenated (e.g., Ethanol, Toluene).

e Segregation:
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o Scenario 1 (Non-Halogenated): Pour into the "Organic Solvents (Non-Halogenated)"
carboy. This is the preferred stream as it is high-BTU and allows for efficient incineration.

o Scenario 2 (Halogenated): Pour into the "Halogenated Waste" carboy.

e Rinsing: Rinse the original vessel with a small amount of acetone or ethanol and add the
rinsate to the same waste container.

e pH Check (Optional but Recommended): If the solution was part of a reaction involving
acids, verify the pH of the waste stream is not < 4 before capping, or use a vented cap to
prevent pressure buildup.

Emergency Contingencies: Spill Management

In the event of a benchtop spill, immediate containment is necessary to prevent tracking the
irritant powder/liquid.

 |solate: Alert nearby personnel and mark the area.
e Neutralize (Liquids):
o Absorb with an inert material (Vermiculite or Chem-Sorb pads).

o Do not use paper towels for neat amine spills if possible, as this increases surface area for
potential oxidation; however, for dilute solutions, paper towels are acceptable.

e Clean (Solids):
o Do not dry sweep (generates dust).
o Cover with wet paper towels (water or ethanol) to dampen, then wipe up.

o Disposal of Cleanup Materials: All contaminated sorbents must be treated as Solid
Hazardous Waste (Protocol A).

Regulatory & Compliance Context
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o RCRA Status (USA): Bis(4-methylphenyl)methanamine is not specifically listed on the EPA
P-list or U-list. However, it must be characterized by the generator. If dissolved in an ignitable
solvent (Flash point < 60°C), it carries the D001 code. If the amine exhibits corrosivity (pH >
12.5 in aqueous solution), it carries D0O02.

o Destruction Method: The ultimate disposal method by the licensed contractor (TSDF) is
incineration. The nitrogen content will generate NOx, which the facility's scrubbers must
handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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